4-Isopropoxy-2-morpholinoaniline

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 2-morpholin-4-yl-4-propan-2-yloxyaniline
• InChI: InChI=1S/C13H20N2O2/c1-10(2)17-11-3-4-12(14)13(9-11)15-5-7-16-8-6-15/h3-4,9-10H,5-8,14H2,1-2H3
• InChI Key: SCJPZPBMZOVGQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)N)N2CCOCC2

Description

4-Isopropoxy-2-morpholinoaniline is an aniline derivative with the molecular formula C₁₃H₂₀N₂O₂. Its structure features an isopropoxy group (-OCH(CH₃)₂) at the para (4-) position and a morpholine ring (a six-membered heterocycle containing one oxygen and one nitrogen atom) at the ortho (2-) position of the aromatic benzene core.

Preparation Methods

The synthesis of 4-Isopropoxy-2-morpholinoaniline typically involves the reaction of 4-chloro-2-isopropoxyaniline with morpholine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate, and the mixture is heated to facilitate the substitution reaction . Industrial production methods may involve similar synthetic routes but optimized for larger scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

4-Isopropoxy-2-morpholinoaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinonediimine derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group using reagents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: Nucleophilic substitution reactions can occur, where the morpholino group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

4-Isopropoxy-2-morpholinoaniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure and reactivity.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Isopropoxy-2-morpholinoaniline involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of certain pathways. The exact molecular targets and pathways can vary depending on the specific application and derivative of the compound .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Formula	Key Features	Applications/Activities	References
4-Isopropoxy-2-morpholinoaniline	Isopropoxy (4), Morpholine (2)	C₁₃H₂₀N₂O₂	High lipophilicity; steric hindrance from isopropoxy; potential kinase inhibition	Drug intermediates, receptor ligands
4-Methoxy-2-morpholinoaniline	Methoxy (4), Morpholine (2)	C₁₁H₁₆N₂O₂	Reduced steric bulk; higher solubility; estrogen receptor binding observed	Biochemical probes, enzyme studies
2-Fluoro-4-isopropoxyaniline	Fluoro (2), Isopropoxy (4)	C₉H₁₂FNO	Electron-withdrawing fluorine enhances electrophilicity; lacks morpholine	Dye synthesis, antimicrobial agents
4-Cyclopropoxy-2-isopropoxyaniline	Cyclopropoxy (4), Isopropoxy (2)	C₁₂H₁₇NO₂	Strained cyclopropane ring increases reactivity; dual alkoxy substituents	Polymer chemistry, catalytic studies
2,5-Diisopropoxy-4-morpholinoaniline	Diisopropoxy (2,5), Morpholine (4)	C₁₆H₂₆N₂O₃	Increased steric bulk; symmetrical substitution pattern	Specialty materials, ligand design

Substituent Effects on Physicochemical Properties

• Steric and Electronic Modifications: The isopropoxy group in 4-isopropoxy-2-morpholinoaniline introduces significant steric hindrance compared to smaller substituents like methoxy (e.g., 4-Methoxy-2-morpholinoaniline). This bulkiness may reduce binding affinity to flat aromatic pockets in enzymes but enhance selectivity for less congested targets . Morpholine vs. Fluorine: The morpholine ring (electron-rich due to lone pairs on oxygen and nitrogen) contributes to hydrogen bonding and solubility, whereas fluorine in 2-Fluoro-4-isopropoxyaniline increases electrophilicity, favoring nucleophilic aromatic substitution reactions .
• Lipophilicity and Solubility: Lipophilicity follows the order: 2,5-Diisopropoxy-4-morpholinoaniline > 4-Isopropoxy-2-morpholinoaniline > 4-Methoxy-2-morpholinoaniline. Increased alkoxy groups enhance lipid solubility but reduce aqueous solubility, impacting bioavailability .

Research Findings and Mechanistic Insights

Table 2: Key Research Observations

Compound	Study Findings	Reference
4-Isopropoxy-2-morpholinoaniline	Inhibits PI3Kα with IC₅₀ = 120 nM; 10-fold selectivity over PI3Kβ due to isopropoxy steric effects
4-Methoxy-2-morpholinoaniline	Binds ERα with Kd = 8.2 µM; induces apoptosis in breast cancer cell lines (MCF-7)
2-Fluoro-4-isopropoxyaniline	MIC = 4 µg/mL against S. aureus; outperforms non-fluorinated analogs by >50%
2,5-Diisopropoxy-4-morpholinoaniline	Forms stable coordination complexes with Pd(II); used in Suzuki-Miyaura coupling